![molecular formula C14H11N3O3 B5758532 1-(2-pyridinylmethoxy)-2(1H)-quinoxalinone 4-oxide](/img/structure/B5758532.png)
1-(2-pyridinylmethoxy)-2(1H)-quinoxalinone 4-oxide
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Overview
Description
1-(2-pyridinylmethoxy)-2(1H)-quinoxalinone 4-oxide, commonly known as PQ, is a synthetic compound that has been extensively studied for its potential therapeutic applications. PQ is a quinoxaline derivative that has been shown to possess various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.
Mechanism of Action
The mechanism of action of PQ is not fully understood. However, it has been shown to act as a potent antioxidant and free radical scavenger. PQ has been shown to protect cells against oxidative stress and inflammation, which are implicated in the development and progression of various diseases. PQ has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancer cells.
Biochemical and physiological effects:
PQ has been shown to possess various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in the development and progression of various diseases. PQ has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancer cells. PQ has been shown to have a protective effect on the cardiovascular system and the nervous system.
Advantages and Limitations for Lab Experiments
PQ has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. PQ has been extensively studied, and its biological activities are well documented. However, PQ also has some limitations for lab experiments. It is a relatively new compound, and its potential side effects and toxicity are not fully understood. PQ is also a reactive compound that can undergo oxidation and reduction reactions, which can complicate its use in lab experiments.
Future Directions
There are several future directions for the study of PQ. One potential direction is the development of PQ-based drugs for the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Another potential direction is the development of PQ-based imaging agents for use in diagnostic imaging studies. Further studies are needed to fully understand the mechanism of action of PQ and its potential side effects and toxicity.
Synthesis Methods
PQ can be synthesized through a multistep process that involves the reaction of 2-chloronicotinic acid with 2-aminophenol to produce 2-(2-pyridinylmethoxy)phenol, which is then reacted with 1,2-diaminobenzene to yield PQ. The final step involves the oxidation of PQ to form PQ 4-oxide. The synthesis of PQ can be achieved through various methods, including microwave-assisted synthesis, solid-state synthesis, and solution-phase synthesis.
Scientific Research Applications
PQ has been extensively studied for its potential therapeutic applications. It has been shown to possess various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. PQ has been investigated for its potential use in the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. PQ has also been studied for its potential use as a diagnostic tool in imaging studies.
Properties
IUPAC Name |
4-oxido-1-(pyridin-2-ylmethoxy)quinoxalin-4-ium-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O3/c18-14-9-16(19)12-6-1-2-7-13(12)17(14)20-10-11-5-3-4-8-15-11/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUZCUBTZYUUDMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)C=[N+]2[O-])OCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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